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Compound of Interest

Compound Name: 9,10-Bis(chloromethyl)anthracene

Cat. No.: B083949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,10-
Bis(chloromethyl)anthracene, a highly reactive organic intermediate with significant
applications in chemical synthesis and materials science. This document details its chemical
and physical properties, synthesis protocols, and potential applications relevant to research
and development.

Chemical Identity and Properties

9,10-Bis(chloromethyl)anthracene is an anthracene derivative where chloromethyl groups
substitute the hydrogen atoms at the 9 and 10 positions. This substitution makes it a valuable
precursor for a variety of meso-substituted anthracene compounds.

Table 1: Molecular Formula and Weight
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Parameter Value Source

Molecular Formula Ci6H12Cl2 [1112]

Molecular Weight 275.2 g/mol [1]

275.18 g/mol [3114]

275.17 g/mol [2]

Exact Mass 274.0316058 Da [1]

Table 2: Chemical Identifiers

Identifier Value Source
9,10-

IUPAC Name ) [1]
bis(chloromethyl)anthracene

CAS Number 10387-13-0 [11[3]

PubChem CID 25219 [1]
INChl=1S/C16H12CI2/c17-9-
15-11-5-1-2-6-12(11)16(10-

InChl [1]
18)14-8-4-3-7-13(14)15/h1-
8H,9-10H2
UOSROERWQJTVNU-

InChliKey [1]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C3C=C
C=CC3=C2CCI)CCl

[1]

Table 3: Physical and Chemical Properties
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Property Value Source

Boiling Point 355.58°C (rough estimate) [2]

Stable for at least 2 years
o when stored at room
Stability [3]
temperature, protected from

light and moisture.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 9,10-
Bis(chloromethyl)anthracene. Various techniques have been used to analyze this compound.
[5] Available spectral data includes Proton NMR (*H NMR), Carbon-13 NMR (33C NMR),
Fourier-Transform Infrared Spectroscopy (FTIR), and Mass Spectrometry (MS).[5][6][7]

Synthesis Protocols

The synthesis of 9,10-Bis(chloromethyl)anthracene is of significant interest due to its utility
as a chemical intermediate.[8] Several methods have been developed, primarily involving the
chloromethylation of anthracene.

This method avoids the direct use of hydrogen chloride gas, reducing equipment corrosion.[9]

o Reagents: Anthracene, paraformaldehyde, saturated solution of dioxane and concentrated
hydrochloric acid.[9]

e Procedure:

[¢]

Add a saturated solution of dioxane and concentrated hydrochloric acid to a reaction
vessel.[9]

[¢]

Add anthracene and paraformaldehyde to the vessel.[9]

[¢]

Stir the mixture and heat to a slight reflux.[9]

o

After the reaction is complete, cool the mixture.
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o The product is obtained by washing, filtering, drying, and recrystallization.[9]

e Advantage: The dioxane solvent can be recovered and recycled, which lowers production
costs.[9]
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Synthesis Workflow 1.
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This improved method utilizes a phase transfer catalyst to enhance reaction efficiency.[8][10]

» Reagents: Anthracene, 1,3,5-trioxane, a phase transfer catalyst (e.g., quaternary ammonium
salt like hexadecyltrimethylammonium bromide, or a crown ether), hydrochloric acid, and
acetic acid.[8][10]

e Procedure:

o Place the solid reagents (anthracene, 1,3,5-trioxane, and the phase transfer catalyst) into
a round-bottom flask.[10]

o Add hydrochloric acid and acetic acid.
o The mixture is stirred to facilitate the reaction between the aqueous and organic phases.

o Key Feature: The phase transfer catalyst is essential for enabling the reaction between
reagents located in different phases.[8][10]
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Synthesis Workflow 2 using Phase Transfer Catalysis.

Applications in Research and Drug Development

9,10-Bis(chloromethyl)anthracene is a versatile building block due to the reactive
chloromethyl groups.[3] Its rigid, photoactive anthracene core makes it a compound of high
interest for various advanced applications.[8]

 Intermediate in Organic Synthesis: It serves as a crucial intermediate for creating a wide
range of 9,10-disubstituted anthracene derivatives.[8][9] These derivatives are explored for
their unique optical and electronic properties.

o Materials Science: It is used in the development of:

o Fluorescent and Luminescent Agents: As a building block for creating novel fluorescent
materials.[3]

o Photoactive Cyclophanes: These have applications in specific molecular recognition,
molecular electronic machines, and as catalysts.[8]

o Polymers: It has been used as a cross-linking agent to incorporate anthracenylidene
chromophores into polystyrene chains.[3]

» Potential in Drug Development:

o Drug Carriers: The anthracene skeleton can be functionalized to create novel drug delivery
systems.[8]

o Photodynamic Therapy: Its derivatives are investigated for applications in photodynamic
therapy due to their photoactive nature.[8]

Safety and Handling

9,10-Bis(chloromethyl)anthracene is a hazardous substance and must be handled with
appropriate safety precautions.

Table 4: GHS Hazard Information
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Hazard Statement Code Description

Harmful if swallowed H302 Acute toxicity, oral (Warning)

Causes severe skin burns and H314 Skin corrosion/irritation

eye damage (Danger)

May cause long lasting harmful Ha13 Hazardous to the aquatic

effects to aquatic life environment, long-term hazard
Source:[1]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses, lab coat), and working in a well-ventilated fume hood are mandatory
when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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